Cas no 2248200-28-2 ((2R)-5-(4-Methoxyphenyl)pentan-2-amine)

• Product Name: (2R)-5-(4-Methoxyphenyl)pentan-2-amine
• CAS No: 2248200-28-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6183561
• PubChem ID: 93520999
• Update Time: 2025-06-14

(2R)-5-(4-Methoxyphenyl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6505665
• (2R)-5-(4-Methoxyphenyl)pentan-2-amine
• 2248200-28-2

• Inchi： 1S/C12H19NO/c1-10(13)4-3-5-11-6-8-12(14-2)9-7-11/h6-10H,3-5,13H2,1-2H3/t10-/m1/s1
• InChI Key： GICQTXBAZKKUTD-SNVBAGLBSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCC[C@@H](C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on (2R)-5-(4-Methoxyphenyl)pentan-2-amine

Comprehensive Overview of (2R)-5-(4-Methoxyphenyl)pentan-2-amine (CAS No. 2248200-28-2): Properties, Applications, and Research Insights

The compound (2R)-5-(4-Methoxyphenyl)pentan-2-amine (CAS No. 2248200-28-2) is a chiral amine derivative with a growing presence in pharmaceutical and biochemical research. Its unique structural features, including the 4-methoxyphenyl moiety and (2R)-stereochemistry, make it a valuable intermediate in drug discovery and development. Researchers are increasingly focusing on this compound due to its potential role in modulating neurotransmitter systems and its applications in asymmetric synthesis.

One of the most searched questions about (2R)-5-(4-Methoxyphenyl)pentan-2-amine revolves around its synthetic routes and optical purity. Current literature highlights innovative catalytic methods to achieve high enantiomeric excess (ee) in its production, addressing the demand for chiral building blocks in API manufacturing. The compound's logP value and solubility profile are also frequently queried, as these properties critically influence its bioavailability in preclinical studies.

Recent trends show heightened interest in structure-activity relationships (SAR) involving CAS 2248200-28-2, particularly in neuroscience applications. Computational chemists are exploring its molecular docking potential with serotonin and dopamine receptors, aligning with the industry's focus on CNS-targeted therapeutics. The methoxy group's electronic effects on receptor binding affinity remains a hot topic in medicinal chemistry forums.

From a regulatory perspective, (2R)-5-(4-Methoxyphenyl)pentan-2-amine has garnered attention for its ICH-compliant characterization. Analytical methods like chiral HPLC and LC-MS are commonly discussed for quality control, reflecting the compound's importance in GMP synthesis. Stability studies under various pH conditions are frequently cited in patent applications, emphasizing its formulation compatibility.

The scientific community has shown particular interest in the compound's metabolic pathways, with cytochrome P450 enzymes playing a significant role in its biotransformation. This aligns with current ADME optimization strategies in drug development. Recent publications have investigated its blood-brain barrier permeability using in vitro models, a crucial factor for neuroactive compounds.

Emerging applications of 2248200-28-2 include its use as a ligand in asymmetric catalysis and as a precursor for fluorescent probes. Its photophysical properties when incorporated into molecular scaffolds are being explored for bioimaging applications. The compound's crystallographic data has also been deposited in several databases, facilitating computational modeling studies.

Supply chain professionals often search for information about scalable synthesis of (2R)-5-(4-Methoxyphenyl)pentan-2-amine, with particular focus on cost-effective chiral resolution techniques. Green chemistry approaches utilizing biocatalysts or continuous flow systems represent cutting-edge solutions being adopted by manufacturers.

In the context of intellectual property, patents referencing CAS 2248200-28-2 frequently emphasize its utility in creating novel heterocyclic derivatives. The compound's amine functionality allows diverse derivatization strategies, making it versatile for library synthesis in combinatorial chemistry. Recent filings highlight its incorporation into spirocyclic architectures with potential biological activity.

Analytical challenges associated with (2R)-5-(4-Methoxyphenyl)pentan-2-amine often center around its spectroscopic characterization. Advanced techniques like 2D NMR and vibrational circular dichroism are increasingly employed to confirm its absolute configuration. These methodologies address the critical need for stereochemical verification in chiral drug development.

The compound's physicochemical properties continue to be optimized through salt formation and co-crystallization strategies. Such modifications aim to improve its crystalline form stability and processing characteristics - key considerations for pharmaceutical formulation scientists working on solid dosage forms.

Looking ahead, research on 2248200-28-2 is expected to expand into proteomics and chemical biology applications. Its potential as a molecular scaffold for protein-protein interaction inhibitors represents an exciting frontier. The compound's structural flexibility and hydrogen bonding capacity make it particularly suitable for such investigations.